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Compound of Interest

Compound Name: Benzoylsulfamic acid

Cat. No.: B15429901

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Benzoylsulfamic acid, a
compound at the intersection of benzamide and sulfamic acid chemistry. Due to the limited
direct research on this specific molecule, this document synthesizes available data on its
identity and offers insights from closely related chemical structures to provide a broader context
for its potential properties and applications.

Chemical Identity and Nomenclature

"Benzoylsulfamic acid" is not a standard systematic name, which has led to ambiguity in its
identification. The most direct interpretation of this name is N-Benzoylsulfamic acid, where a
benzoyl group is attached to the nitrogen atom of sulfamic acid. This compound is indexed
under the CAS Number 89782-96-7 with the name "Sulfamic acid, benzoyl-".

Table 1: Chemical Identifiers for N-Benzoylsulfamic Acid
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Identifier Value

Common Name N-Benzoylsulfamic acid
CAS Number 89782-96-7

Systematic Name Benzoylsulfamic acid
Molecular Formula C7H7NOA4S

Molecular Weight 201.2 g/mol

While a definitive, universally cited IUPAC name for this specific CAS number is not readily
available in the searched literature, "N-Benzoylsulfamic acid" is the most chemically accurate
and descriptive name.

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of N-Benzoylsulfamic acid (CAS 89782-96-
7) are not extensively published. However, general synthetic routes for N-acylation of
sulfonamides and related compounds can provide a theoretical framework. A plausible method
involves the reaction of sulfamic acid or its salt with a benzoylating agent.

General Synthesis Workflow:
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Caption: Generalized workflow for the synthesis of N-acylated sulfonamides.

A common benzoylating agent is benzoyl chloride. The reaction would likely be carried out in
an inert solvent in the presence of a base to neutralize the hydrochloric acid byproduct.

Table 2: Potential Reagents and Conditions for N-Benzoylsulfamic Acid Synthesis
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Component Example Purpose
) ) Sulfamic acid, Sodium ) )
Sulfamic Acid Source Starting material
sulfamate

_ Benzoyl chloride, Benzoic
Benzoylating Agent i Introduces the benzoyl group
anhydride

Base Pyridine, Triethylamine, NaOH Acid scavenger

Dichloromethane, Acetonitrile, ) ]
Solvent THE Reaction medium

Potential Biological Activity and Signhaling Pathways

Direct studies on the biological activity or signaling pathways of N-Benzoylsulfamic acid are
not prominent in the scientific literature. However, the activities of related benzamide and
sulfonamide derivatives can offer valuable insights into its potential pharmacological profile.

Derivatives of benzamide are known to exhibit a wide range of biological activities, including
antimicrobial and anti-inflammatory effects. Similarly, sulfonamides are a well-established class
of antibacterial agents. The combination of these two functional groups in N-Benzoylsulfamic
acid suggests it could be a candidate for screening in these areas.

Hypothesized Mechanism of Action (Antimicrobial):

While speculative for this specific molecule, a potential antimicrobial mechanism could involve
the inhibition of essential metabolic pathways in bacteria, a hallmark of sulfonamide drugs

which inhibit dihydrofolate reductase.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b15429901?utm_src=pdf-body
https://www.benchchem.com/product/b15429901?utm_src=pdf-body
https://www.benchchem.com/product/b15429901?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15429901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

(N-Benzoylsulfamic_Acid)

Inhibition

Catalyzes

T
|
I
:Leads to

Click to download full resolution via product page
Caption: Hypothesized antimicrobial signaling pathway.

Table 3: Reported Biological Activities of Related Compound Classes

Compound Class Reported Activities

Benzamide Derivatives Antimicrobial, Anti-inflammatory, Anticonvulsant
Sulfonamides Antibacterial (Folate synthesis inhibitors)
N-Acylsulfonamides Varied, including enzyme inhibition

Conclusion and Future Directions

N-Benzoylsulfamic acid (CAS 89782-96-7) is a chemical entity with a clear identity but limited
published research. This guide has provided a summary of its identification and has drawn
upon data from related compounds to hypothesize its synthesis and potential biological

activities.
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For researchers and drug development professionals, N-Benzoylsulfamic acid represents an
under-explored molecule. Future research should focus on:

» Definitive Synthesis and Characterization: Publication of a detailed, reproducible synthetic
protocol and full analytical characterization (NMR, IR, Mass Spectrometry, etc.).

 Biological Screening: Evaluation of its antimicrobial and anti-inflammatory properties, given
the activities of its parent moieties.

o Structure-Activity Relationship (SAR) Studies: Synthesis and testing of derivatives to
understand the contribution of the benzoyl and sulfamic acid groups to its biological profile.

This foundational work would be crucial in determining the potential of N-Benzoylsulfamic
acid as a lead compound in drug discovery programs.

 To cite this document: BenchChem. [An In-depth Technical Guide to N-Benzoylsulfamic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15429901#benzoylsulfamic-acid-cas-number-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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